![molecular formula C20H15BrFN3O4 B2463891 Ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate CAS No. 946363-77-5](/img/structure/B2463891.png)
Ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
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Description
Ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H15BrFN3O4 and its molecular weight is 460.259. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Application in Organic Chemistry
Ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has applications in organic chemistry, particularly in the synthesis of complex molecules. The paper by Qiu et al. (2009) discusses a practical synthesis method for a similar compound, 2-Fluoro-4-bromobiphenyl, which is key in manufacturing non-steroidal anti-inflammatory and analgesic materials. This synthesis involves cross-coupling reactions and presents a pilot-scale method for preparation, indicating the importance of developing efficient synthesis methods for such compounds in large-scale production (Qiu, Gu, Zhang, & Xu, 2009).
Antioxidant Activity and Chemical Sensing
Compounds like this compound may have potential in studying antioxidant activity or in the development of chemical sensors. Ilyasov et al. (2020) and Munteanu & Apetrei (2021) provide insights into the antioxidant capacity assays and the methodologies used in determining antioxidant activity, respectively. These studies highlight the importance of understanding the reaction pathways and the mechanisms involved in antioxidant activities, which can be crucial for compounds with similar complex structures (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020; Munteanu & Apetrei, 2021).
Optoelectronic Material Applications
The compound's potential utility in the field of optoelectronics is noteworthy. Lipunova et al. (2018) discuss the incorporation of similar molecular structures into π-extended conjugated systems for creating novel optoelectronic materials. The paper emphasizes the significance of polyhalogen derivatives and the electroluminescent properties of specific molecular structures, which could be relevant for this compound in the development of advanced materials for electronic devices (Lipunova, Nosova, Charushin, & Chupakhin, 2018).
properties
IUPAC Name |
ethyl 4-[(4-bromobenzoyl)amino]-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15BrFN3O4/c1-2-29-20(28)18-16(23-19(27)12-3-5-13(21)6-4-12)11-17(26)25(24-18)15-9-7-14(22)8-10-15/h3-11H,2H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTBXFALXYKQYQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1NC(=O)C2=CC=C(C=C2)Br)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15BrFN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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